Cas no 1209457-93-1 (4-Bromo-2-(methylsulfonyl)thiazole)

• Product Name: 4-Bromo-2-(methylsulfonyl)thiazole
• CAS No: 1209457-93-1
• MF: C₄H₄BrNO₂S₂
• MW: 242.114057540894
• CID: 5735030
• PubChem ID: 66520307
• Update Time: 2025-10-28

4-Bromo-2-(methylsulfonyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methylsulfonyl-1,3-thiazole
• AKOS015942583
• MB13957
• 4-BROMO-2-(METHYLSULFONYL)THIAZOLE
• 4-BROMO-2-METHANESULFONYL-1,3-THIAZOLE
• SCHEMBL20335418
• EN300-6934376
• 1209457-93-1
• Thiazole, 4-bromo-2-(methylsulfonyl)-
• 4-Bromo-2-(methylsulfonyl)thiazole

• Inchi： 1S/C4H4BrNO2S2/c1-10(7,8)4-6-3(5)2-9-4/h2H,1H3
• InChI Key： WYDMVBLJOSZWLJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 240.88668g/mol
• Monoisotopic Mass: 240.88668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.860±0.06 g/cm3(Predicted)
• Boiling Point: 354.5±34.0 °C(Predicted)
• pka: -4.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Bromo-2-(methylsulfonyl)thiazole

Introduction to 4-Bromo-2-(methylsulfonyl)thiazole (CAS No: 1209457-93-1)

4-Bromo-2-(methylsulfonyl)thiazole, identified by its Chemical Abstracts Service (CAS) number 1209457-93-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and industrial applications. The presence of both bromine and a methylsulfonyl group in its structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structural framework of 4-Bromo-2-(methylsulfonyl)thiazole consists of a five-membered ring containing sulfur and nitrogen atoms, with a bromine substituent at the 4-position and a methylsulfonyl group at the 2-position. This arrangement contributes to its reactivity and functionality, enabling various chemical transformations that are useful in medicinal chemistry. The compound’s ability to serve as a building block for more complex molecules has been explored in several recent studies, highlighting its importance in the synthesis of bioactive agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole core exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, 4-Bromo-2-(methylsulfonyl)thiazole has been investigated for its potential pharmacological effects. Its molecular structure allows for interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.

One of the most compelling aspects of 4-Bromo-2-(methylsulfonyl)thiazole is its role as a precursor in the synthesis of more sophisticated pharmacophores. Researchers have leveraged its reactive sites to develop novel compounds with enhanced therapeutic profiles. For instance, modifications at the bromine substituent can lead to diverse derivatives, while the methylsulfonyl group can be further functionalized to introduce additional biological activity. These attributes make it a versatile tool in drug discovery pipelines.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Bromo-2-(methylsulfonyl)thiazole’s reactivity and interaction with biological systems. Molecular modeling studies have provided insights into how this compound might bind to target proteins, offering a rational basis for designing optimized derivatives. Such computational approaches are increasingly integral to modern drug development, streamlining the process from initial discovery to final optimization.

The agrochemical industry has also recognized the potential of 4-Bromo-2-(methylsulfonyl)thiazole as an intermediate for developing novel pesticides and herbicides. Thiazole-based compounds are known for their efficacy against various pests and pathogens, and the introduction of bromine and methylsulfonyl groups can enhance their potency and selectivity. This dual application—pharmaceutical and agrochemical—underscores the compound’s versatility and economic value.

In conclusion, 4-Bromo-2-(methylsulfonyl)thiazole (CAS No: 1209457-93-1) is a multifaceted compound with significant implications in both medicinal chemistry and agricultural science. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.